Cas no 77020-21-4 (Phosphorothioic acid,O-(1-methylethyl) S-(phenylmethyl) ester, sodium salt (9CI))

• Product Name: Phosphorothioic acid,O-(1-methylethyl) S-(phenylmethyl) ester, sodium salt (9CI)
• CAS No: 77020-21-4
• MF: C₁₀H₁₄NaO₃PS
• MW: 268.244893550873
• CID: 571376
• PubChem ID: 23674721
• Update Time: 2025-04-19

Phosphorothioic acid,O-(1-methylethyl) S-(phenylmethyl) ester, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-(1-methylethyl) S-(phenylmethyl) ester, sodium salt (9CI)
• sodium benzylsulfanyl-oxido-oxo-propan-2-yloxy-phosphorane
• sodium,benzylsulfanyl(propan-2-yloxy)phosphinate
• TE65503000
• Sodium S-benzyl O-isopropyl thiophosphate
• Phosphorothioic acid, O-(1-methylethyl) S-(phenylmethyl) ester, sodiumsalt
• NIOSH/TE6550300
• Phosphorothioic acid, S-benzyl O-isopropyl ester, sodium salt
• 77020-21-4
• Phosphorothioic acid, O-(1-methylethyl) S-(phenylmethyl) ester, sodium salt
• Dip-ibp
• DTXSID00227836
• Sodium S-benzyl O-isopropyl thiolphosphate
• Sodium S-benzyl O-isopropyl phosphorothioate
• Desisopropyl TBP

• Inchi： 1S/C10H15O3PS.Na/c1-9(2)13-14(11,12)15-8-10-6-4-3-5-7-10;/h3-7,9H,8H2,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： WEMQVNPYOCLWPZ-UHFFFAOYSA-M
• SMILES： S(CC1C=CC=CC=1)P(=O)([O-])OC(C)C.[Na+]

Computed Properties

• Exact Mass: 268.02989676g/mol
• Monoisotopic Mass: 268.02989676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų